molecular formula C7H6BrF2NO B8401222 Pyridine, 2-(bromomethyl)-6-(difluoromethoxy)-

Pyridine, 2-(bromomethyl)-6-(difluoromethoxy)-

Cat. No.: B8401222
M. Wt: 238.03 g/mol
InChI Key: BJXPQXMJEQIVEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridine, 2-(bromomethyl)-6-(difluoromethoxy)- is a useful research compound. Its molecular formula is C7H6BrF2NO and its molecular weight is 238.03 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H6BrF2NO

Molecular Weight

238.03 g/mol

IUPAC Name

2-(bromomethyl)-6-(difluoromethoxy)pyridine

InChI

InChI=1S/C7H6BrF2NO/c8-4-5-2-1-3-6(11-5)12-7(9)10/h1-3,7H,4H2

InChI Key

BJXPQXMJEQIVEN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1)OC(F)F)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (6-(difluoromethoxy)pyridin-2-yl)methanol (250 mg; 1.42 mmol) in anh. DCM (12 ml) was treated at rt with CBr4 (473 mg; 1.42 mmol), and with PPh3 (374 mg; 1.42 mmol). The resulting mixture was further stirred at rt, under nitrogen, for 1 h. Concentration to dryness under reduced pressure, and subsequent purification by FC (DCM) afforded 2-(bromomethyl)-6-(difluoromethoxy)pyridine as a yellow oil which was directly used for the next reaction. LC-MS (conditions D): tR=0.95 min.; [M+H]+: 237.82 g/mol.
Quantity
250 mg
Type
reactant
Reaction Step One
Name
Quantity
473 mg
Type
reactant
Reaction Step One
Name
Quantity
12 mL
Type
solvent
Reaction Step One
Name
Quantity
374 mg
Type
reactant
Reaction Step Two

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